Cas no 3115-39-7 (Phosphoric Acid Dioctyl Ester)

• Product Name: Phosphoric Acid Dioctyl Ester
• CAS No: 3115-39-7
• MF: C₁₆H₃₅O₄P
• MW: 322.420466661453
• CID: 306868
• PubChem ID: 76563
• Update Time: 2025-08-01

Phosphoric Acid Dioctyl Ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,dioctyl ester
• Octyl phosphate, (C8H17O)2(HO)PO
• Ai3-15045
• di-n-octyl phosphoric acid
• dioctyl hydrogen phosphate
• Dioctyl-hydrogenphosphat
• Dioctylorthophosphate
• Einecs 221-485-7
• Nsc 70167
• O,O-di-n-octylphosphoric acid
• Phosphoric acid hydrogen dioctyl ester
• Phosphorsaeure-dioctylester
• AKOS030254917
• NCIOpen2_008413
• DIOCTYLPHOSPHATE
• SCHEMBL55463
• 3115-39-7
• Q27459664
• DTXSID901022614
• NSC70167
• NSC-70167
• Phosphoric Acid Dioctyl Ester
• Dioctyl phosphate
• 73050-04-1
• Di(octyl) hydrogen phosphate
• Phosphoric acid, dioctyl ester
• NS00081814
• DTXSID9058606
• HTDKEJXHILZNPP-UHFFFAOYSA-N

• Inchi： 1S/C16H35O4P/c1-3-5-7-9-11-13-15-19-21(17,18)20-16-14-12-10-8-6-4-2/h3-16H2,1-2H3,(H,17,18)
• InChI Key： HTDKEJXHILZNPP-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OCCCCCCCC)OCCCCCCCC

Computed Properties

• Exact Mass: 322.22745
• Monoisotopic Mass: 322.22729659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76
• LogP: 5.84100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates